Succinic anhydride Succinic anhydride Succinic anhydride appears as colorless needles or white crystalline solid. Melting point 237 °F. Sublimes at 239 °F at 5 mmHg pressure; and at 198 °F and 1 mmHg pressure. Moderately toxic and an irritant.
Succinic anhydride is a cyclic dicarboxylic anhydride and a tetrahydrofurandione. It is functionally related to a succinic acid.
Succinic anhydride is a natural product found in Clerodendrum japonicum, Nicotiana tabacum, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 108-30-5
VCID: VC21086896
InChI: InChI=1S/C4H4O3/c5-3-1-2-4(6)7-3/h1-2H2
SMILES: C1CC(=O)OC1=O
Molecular Formula: C4H4O3
Molecular Weight: 100.07 g/mol

Succinic anhydride

CAS No.: 108-30-5

Cat. No.: VC21086896

Molecular Formula: C4H4O3

Molecular Weight: 100.07 g/mol

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Succinic anhydride - 108-30-5

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Description Succinic anhydride appears as colorless needles or white crystalline solid. Melting point 237 °F. Sublimes at 239 °F at 5 mmHg pressure; and at 198 °F and 1 mmHg pressure. Moderately toxic and an irritant.
Succinic anhydride is a cyclic dicarboxylic anhydride and a tetrahydrofurandione. It is functionally related to a succinic acid.
Succinic anhydride is a natural product found in Clerodendrum japonicum, Nicotiana tabacum, and other organisms with data available.
CAS No. 108-30-5
Molecular Formula C4H4O3
Molecular Weight 100.07 g/mol
IUPAC Name oxolane-2,5-dione
Standard InChI InChI=1S/C4H4O3/c5-3-1-2-4(6)7-3/h1-2H2
Standard InChI Key RINCXYDBBGOEEQ-UHFFFAOYSA-N
SMILES C1CC(=O)OC1=O
Canonical SMILES C1CC(=O)OC1=O
Boiling Point 502 °F at 760 mmHg (NTP, 1992)
261 °C at 760 mm Hg
261 °C
Colorform NEEDLES FROM ALC; RHOMBIC PYRAMIDS FROM CHLOROFORM OR CARBON TETRACHLORIDE
COLORLESS OR LIGHT-COLORED NEEDLES OR FLAKES
Orthorhombic prisms from abs alc.
Succinic anhydride forms rhombic pyramidal or bipyramidal crystals.
Flash Point 157 °C
Melting Point 247.3 °F (NTP, 1992)
119.6 °C
119 °C

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